Cas no 2580188-79-8 (2-{(tert-butoxy)carbonylamino}-4H,5H,6H-thieno2,3-bthiopyran-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4H,5H,6H-thieno2,3-bthiopyran-3-carboxylic acid
• CAS No: 2580188-79-8
• MF: C₁₃H₁₇NO₄S₂
• MW: 315.408381223679
• CID: 5658774
• PubChem ID: 165891448
• Update Time: 2023-11-27

2-{(tert-butoxy)carbonylamino}-4H,5H,6H-thieno2,3-bthiopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722606
• 2580188-79-8
• 2-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4H,5H,6H-thieno2,3-bthiopyran-3-carboxylic acid

• Inchi： 1S/C13H17NO4S2/c1-13(2,3)18-12(17)14-9-8(10(15)16)7-5-4-6-19-11(7)20-9/h4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： XPWJJAJASTWZTD-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C(=O)O)=C(NC(=O)OC(C)(C)C)S2)CCC1

Computed Properties

• Exact Mass: 315.05990037g/mol
• Monoisotopic Mass: 315.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 129Ų